Cas no 764-08-9 (Chlorosulfuric acid, 2,2-dimethylpropyl ester)
764-08-9 structure
Product name:Chlorosulfuric acid, 2,2-dimethylpropyl ester
Chlorosulfuric acid, 2,2-dimethylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-chlorosulfonyloxy-2,2-dimethylpropane
- Chlorosulfuric acid, 2,2-dimethylpropyl ester
- 764-08-9
- EN300-7447241
- DTXSID10717293
- Chlorosulfonic acid neopentyl ester
- SCHEMBL964210
- 2,2-DIMETHYLPROPYL CHLORANESULFONATE
- AKOS006333038
- 2,2-Dimethylpropyl sulfurochloridate
-
- Inchi： InChI=1S/C5H11ClO3S/c1-5(2,3)4-9-10(6,7)8/h4H2,1-3H3
- InChI Key： FOMUQBCOZUHIAR-UHFFFAOYSA-N
- SMILES： CC(C)(C)COS(=O)(=O)Cl
Computed Properties
- Exact Mass: 186.01183
- Monoisotopic Mass: 186.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Chlorosulfuric acid, 2,2-dimethylpropyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7447241-2.5g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 2.5g |
$1735.0 | 2024-05-23 | |
| Enamine | EN300-7447241-5.0g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 5.0g |
$2566.0 | 2024-05-23 | |
| Enamine | EN300-7447241-0.5g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 0.5g |
$691.0 | 2024-05-23 | |
| Enamine | EN300-7447241-0.25g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 0.25g |
$438.0 | 2024-05-23 | |
| Enamine | EN300-7447241-0.05g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 0.05g |
$205.0 | 2024-05-23 | |
| Enamine | EN300-7447241-0.1g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 0.1g |
$306.0 | 2024-05-23 | |
| Enamine | EN300-7447241-1.0g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 1.0g |
$884.0 | 2024-05-23 | |
| Enamine | EN300-7447241-10.0g |
2,2-dimethylpropyl chloranesulfonate |
764-08-9 | 95% | 10.0g |
$3807.0 | 2024-05-23 |
Chlorosulfuric acid, 2,2-dimethylpropyl ester Related Literature
-
René Fumeaux,Candice Menozzi-Smarrito,Angelique Stalmach,Caroline Munari,Karin Kraehenbuehl,Heike Steiling,Alan Crozier,Gary Williamson,Denis Barron Org. Biomol. Chem. 2010 8 5199
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